BENGHE Foundational & Exploratory

Check Availability & Pricing

Heptadecaprenol: A Technical Guide to its
Natural Sources and Isolation

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Heptadecaprenol
Cat. No.: B15547849
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptadecaprenol, a C85 long-chain polyprenol, is a naturally occurring isoprenoid alcohol with
potential applications in pharmacology and drug development. This technical guide provides a
comprehensive overview of the known natural sources of Heptadecaprenol, with a particular
focus on coniferous plants. It details methodologies for its extraction, isolation, and purification
from these sources, supported by quantitative data. Furthermore, this guide outlines the
general biological significance of long-chain polyprenols and their involvement in cellular
pathways, providing context for future research into the specific roles of Heptadecaprenol.

Natural Sources of Heptadecaprenol

Heptadecaprenol is a member of the polyprenol family, a class of long-chain unsaturated
isoprenoid alcohols. While the distribution of polyprenols is widespread in nature, the
occurrence of very long-chain variants like Heptadecaprenol (containing 17 isoprene units) is
more restricted.
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The primary documented natural sources of Heptadecaprenol are the needles of coniferous

trees. Research has identified several species within the Pinaceae family as producers of a

range of long-chain polyprenols, including Heptadecaprenol.

Table 1: Documented Natural Sources of Heptadecaprenol and Related Long-Chain

Polyprenols
Polyprenol
. Heptadecap
Plant . Chain Reference(s
. Family Plant Part renol (C85)
Species Lengths
Presence
Detected
Documented
) o C55-C100 asa
Abies sibirica ) o
o ) Pinaceae Needles (Prenol-11 to significant [11[2]
(Siberian Fir)
Prenol-20) component.
[11[2]
) ) Likely present
Picea abies
) as part of the
(Norway Pinaceae Needles C40-C90+ [3]
polyprenol
Spruce) )
mixture.[3]
Pinus Wide range ]
) ) Likely
sylvestris Pinaceae Needles of
_ present.
(Scots Pine) polyprenols
Elaeis )
. ] ] C85-C110 Dolichol form
guineensis Arecaceae Fruit Shell )
) (as dolichols) present.
(Oil Palm)

Abies sibirica stands out as a particularly rich source of a homologous series of polyprenols,

with Heptadecaprenol (identified as P17 or Prenol-17) being a notable constituent of the total

polyprenol extract.[1][2]

Isolation and Purification of Heptadecaprenol
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The isolation of Heptadecaprenol from its natural sources, primarily conifer needles, is a multi-
step process involving extraction, saponification, and chromatographic purification. The
lipophilic nature of polyprenols dictates the use of organic solvents for their efficient extraction.

General Workflow for Isolation

The overall process for isolating Heptadecaprenol from conifer needles can be summarized in
the following workflow:
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Plant Material Collection & Preparation
(e.g., Abies sibirica needles)

Drying to <12% moisture

Drying and Grinding

Powdered needles

Solvent Extraction
(e.g., Petroleum Ether, Hexane)

Combined extracts

Concentration of Crude Extract

Crude lipid extract

Saponification
(e.g., Ethanolic KOH/NaOH)

Removal of fatty acids

Extraction of Unsaponifiables
(e.g., with Petroleum Ether)

Unsaponifiable fraction

Purification of Polyprenol Mixture

Crude polyprenol mixture

Fractionation of Polyprenol Homologs
(e.g., HPLC)

Separation by chain length

Isolated Heptadecaprenol (C85)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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